Cas no 1237088-82-2 ([1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethyl)-)

• Product Name: [1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethyl)-
• CAS No: 1237088-82-2
• MF: C₁₅H₁₀F₃NO
• MW: 277.24121427536
• CID: 4993079
• Update Time: 2025-05-19

[1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-3'-(trifluoromethyl)biphenyl-4-carbonitrile
• CID 134627097
• [1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethyl)-

• Inchi： 1S/C15H10F3NO/c1-20-14-8-11(5-6-12(14)9-19)10-3-2-4-13(7-10)15(16,17)18/h2-8H,1H3
• InChI Key： NCTBUEBDNPEIRP-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC(C#N)=C(C=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 373
• XLogP3: 4.1
• Topological Polar Surface Area: 33

Additional information on [1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethyl)-

Chemical Profile of [1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethyl) (CAS No. 1237088-82-2)

[1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethyl) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and functional properties. This compound, identified by the CAS number 1237088-82-2, belongs to the class of biphenyl derivatives, which are widely recognized for their versatility in chemical synthesis and biological activity.

The molecular structure of [1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethyl) features a biphenyl core substituted with a nitrile group at the 4-position and a methoxy group at the 3-position of one phenyl ring, while the other phenyl ring is further modified with a trifluoromethyl group at the 3'-position. This specific arrangement of functional groups imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for designing novel compounds with enhanced biological efficacy.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved pharmacokinetic profiles and reduced side effects. The compound [1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethyl) has emerged as a promising candidate in this context due to its potential to interact with biological targets in a manner that may lead to the development of new drugs. Specifically, its structure suggests that it could be a potent inhibitor of various enzymes and receptors involved in metabolic pathways and signal transduction.

One of the most compelling aspects of this compound is its ability to modulate biological pathways through multiple mechanisms. The presence of the nitrile group can participate in hydrogen bonding interactions with biological targets, while the methoxy and trifluoromethyl groups can influence the molecule's lipophilicity and metabolic stability. These features make [1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethyl) an attractive starting point for medicinal chemists seeking to develop new drugs with optimized pharmacological properties.

Recent studies have demonstrated that biphenyl derivatives can exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral effects. The compound [1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethyl) has been investigated for its potential role in these areas, with preliminary findings suggesting that it may possess significant therapeutic value. For instance, researchers have explored its interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes.

The trifluoromethyl group in particular has been shown to enhance the binding affinity and selectivity of small molecules towards their biological targets. This is attributed to the electron-withdrawing nature of the trifluoromethyl group, which can stabilize positive charges on adjacent atoms and improve interactions with negatively charged residues in proteins. In addition, the methoxy group can contribute to solubility and metabolic stability, making [1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethyl) a well-balanced compound for further development.

In terms of synthetic chemistry, [1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethyl) can be synthesized through multi-step reactions involving functional group transformations such as nitrile formation and etherification. The synthesis typically starts from commercially available biphenyl derivatives and employs palladium-catalyzed cross-coupling reactions to introduce the desired substituents at specific positions on the biphenyl core. These synthetic strategies highlight the compound's accessibility and feasibility for large-scale production.

The compound's potential applications extend beyond pharmaceuticals into agrochemicals. For example, biphenyl derivatives have been widely used as intermediates in the synthesis of herbicides and fungicides due to their ability to interfere with plant growth regulators. The unique structural features of [1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethyl) may make it an effective component in novel agrochemical formulations designed to protect crops from pests and diseases.

From an industrial perspective, the production and utilization of [1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethyl) also raise important considerations regarding sustainability and environmental impact. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Additionally, researchers are exploring ways to improve the biodegradability of biphenyl derivatives to mitigate their environmental footprint.

In conclusion, [1,1'-Biphenyl]-4-carbonitrile, 3-methoxy-3'-(trifluoromethyl) (CAS No. 1237088-82-2) is a versatile organic compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it an attractive scaffold for designing novel drugs with improved efficacy and reduced side effects. Furthermore，its synthetic accessibility and broad range of applications underscore its importance as a valuable chemical intermediate in industrial settings.